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Compound of Interest

Compound Name: 4-Bromopentanoic acid

Cat. No.: B3240973

An in-depth exploration of the synthesis, properties, and applications of 4-brominated
carboxylic acids for researchers, scientists, and drug development professionals.

Introduction

4-Brominated carboxylic acids are a class of organic compounds that feature a bromine atom
at the fourth carbon position relative to the carboxyl group. This unique structural motif imparts
specific chemical reactivity, making them valuable intermediates in a wide range of
applications, particularly in the fields of pharmaceuticals, agrochemicals, and materials science.
The presence of both a reactive bromine atom and a versatile carboxylic acid functional group
allows for a multitude of chemical transformations, enabling the construction of complex
molecular architectures. This technical guide provides a comprehensive overview of the
discovery, history, synthesis, and key applications of 4-brominated carboxylic acids, with a
focus on providing practical experimental details and comparative data for laboratory and
industrial use.

Historical Perspective: The Evolution of
Bromination Techniques

The introduction of a bromine atom onto a carboxylic acid backbone has been a subject of
study for over a century. While early methods like the renowned Hell-Volhard-Zelinsky reaction,
developed in 1881, provided a robust route to a-brominated (2-position) carboxylic acids, the
selective synthesis of 4-brominated analogues required the development of alternative
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strategies.[1] The Hunsdiecker reaction, a decarboxylative halogenation, offered a pathway to
alkyl halides from carboxylic acids and has been a subject of historical interest in the broader
context of halodecarboxylation.[2] However, for the specific synthesis of 4-brominated
carboxylic acids, modern organic chemistry has relied on building-block approaches, starting
with molecules that already contain the desired bromine substitution pattern or employing
regioselective reactions on suitable precursors.

Synthetic Methodologies

The synthesis of 4-brominated carboxylic acids is highly dependent on the nature of the carbon
skeleton (aliphatic vs. aromatic). This section details the most common and effective methods
for preparing two representative examples: 4-bromobutyric acid and 4-bromobenzoic acid.

Synthesis of 4-Bromobutyric Acid

The most prevalent and efficient method for the synthesis of 4-bromobutyric acid is the ring-
opening reaction of y-butyrolactone with hydrogen bromide (HBr).

Reaction Scheme:
Caption: General workflow for the synthesis of 4-bromobenzoic acid.

Quantitative Data

This section provides a summary of the key physical and spectroscopic properties of 4-
bromobutyric acid and 4-bromobenzoic acid.

Table 1: Physical Properties of 4-Brominated Carboxylic Acids
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Property 4-Bromobutyric Acid 4-Bromobenzoic Acid

Molecular Formula C4H7BrO2 C7HsBrO:2

Molecular Weight 167.00 g/mol 201.02 g/mol
White to pale yellow crystalline

Appearance . Colorless to red crystals
solid

Melting Point 32-33°C 252-254 °C

Boiling Point 128-131 °C @ 11 mmHg Decomposes

- Soluble in ethanol and ether; Soluble in ethanol and ether;
Solubility

slightly soluble in water.

slightly soluble in hot water.

Table 2: Spectroscopic Data for 4-Bromobutyric Acid

Spectroscopy

Data

1H NMR (CDCls, 400 MHz)

& 2.19 (quint, 2H, J=6.4 Hz, BrCH2CHz), 2.58 (t,
2H, J=4.2 Hz, CH2COOH), 3.48 (t, 2H, J=3.2

Hz, BrCH2)

13C NMR (CDCls, 100 MHZz)

5 27.36 (BrCH2CH?z), 32.11 (BrCH-), 32.38
(Br(CHz)2CHz), 178.58 (COOH)

IR (NaCl, cm~1)

1711 (C=0), 3046 (O-H)

Table 3: Spectroscopic Data for 4-Bromobenzoic Acid
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Spectroscopy Data

5 7.70 (d, 2H, J=8.6 Hz, Ar-H), 7.86 (d, 2H,

1H NMR (DMSO-ds, 400 MHz
( ) J=8.6 Hz, Ar-H), 13.16 (s, 1H, COOH)

13C NMR (DMSO-ds, 100 MHz) 0127.1,130.2,131.5, 131.9, 166.8

~3000 (O-H), ~1680 (C=0), ~1600, ~1480 (C=C

IR (KBr, cm~?) aromatic)

m/z 200/202 (M+), 183/185 (M-OH)*, 155/157

Mass Spec (El
pec (ED (M-COOH)*, 76 (CeHa)*

Applications in Drug Development and Beyond

The dual functionality of 4-brominated carboxylic acids makes them highly valuable synthons in
the development of new chemical entities.

» Pharmaceuticals: 4-Brominated carboxylic acids and their derivatives are key intermediates
in the synthesis of a variety of active pharmaceutical ingredients (APIs). For instance, 4-
bromobutyric acid is used in the development of anticancer and antiviral agents. It also
serves as a precursor for the synthesis of inhibitors of autotaxin (ENPP2), an enzyme
implicated in fibrosis and cancer metastasis. 4-Bromobenzoic acid is a building block for anti-
inflammatory drugs, analgesics, and antifungal agents like anidulafungin.

» Agrochemicals: These compounds are utilized in the synthesis of pesticides and herbicides.
For example, 4-bromobenzoic acid is a precursor to p-bromoxynil, a selective herbicide.

e Materials Science: 4-Bromobutyric acid is employed in the stabilization of perovskite
quantum dots, enhancing their stability and luminous efficiency for applications in
optoelectronics. 4-Bromobenzoic acid is used in the production of specialty polymers and
liquid crystals.

Conclusion

4-Brominated carboxylic acids represent a versatile and important class of chemical
intermediates. While their discovery is rooted in the broader history of halogenated organic
compounds, modern synthetic methods have enabled their efficient and high-yielding
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production. The detailed experimental protocols and comprehensive data presented in this
guide are intended to facilitate their synthesis and application in research and development. As
the demand for novel pharmaceuticals, advanced materials, and effective agrochemicals
continues to grow, the utility of 4-brominated carboxylic acids as key building blocks is poised
to expand further, driving innovation across multiple scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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